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Compound of Interest

Compound Name: 2,4-Difluoro-5-formylbenzoic acid

CAS No.: 1162674-68-1

Cat. No.: B1423660

Get Quote

Executive Summary
2,4-Difluoro-5-formylbenzoic acid acts as a high-value pharmacophore scaffold in medicinal

chemistry, particularly in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and

fluoroquinolone antibiotics. Its utility stems from a unique "Reactivity Triad": a manipulable

aldehyde, an anchor carboxylic acid, and two fluorine atoms with distinct electrophilic

susceptibilities.

This guide provides a mechanistic breakdown of its reactivity, focusing on the regioselective

Nucleophilic Aromatic Substitution (

) at the C-4 position and the chemoselective cyclization capabilities of the formyl group.

Part 1: Structural Analysis & The Reactivity Triad
The molecule is defined by the interplay between three electron-withdrawing groups (EWGs)

on the benzene ring. Understanding the electronic push-pull is critical for predicting reaction

outcomes.
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Electronic Profile
The Formyl Group (C-5): A strong

-acceptor. It strongly activates the positions ortho and para to it for nucleophilic attack.

The Carboxylic Acid (C-1): A moderate EWG. In basic conditions (carboxylate form), it

becomes electron-donating via induction, potentially deactivating the ring. In acidic/ester

forms, it reinforces activation.

The Fluorine Substituents (C-2 & C-4):

C-4 Fluorine: Located ortho to the formyl group and para to the carboxylic acid. This is the

primary electrophilic "hot spot."

C-2 Fluorine: Located ortho to the carboxylic acid but meta to the formyl group. It is

significantly less reactive toward

.

Visualization: The Reactivity Map
The following diagram illustrates the distinct reactive centers and their primary transformation

pathways.
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Figure 1: Reactivity Map highlighting the dominance of the C-4 fluorine in substitution reactions

and the orthogonality of the functional groups.

Part 2: Nucleophilic Aromatic Substitution ( )
The most critical reaction for this scaffold is the regioselective displacement of the fluorine

atoms.

Mechanism & Regioselectivity
The reaction proceeds via a Meisenheimer Complex.[1] The stability of this anionic

intermediate dictates the position of attack.

Attack at C-4: The negative charge delocalizes onto the oxygen of the ortho-formyl group.

This resonance stabilization is extremely powerful.

Attack at C-2: The negative charge cannot delocalize onto the formyl group (meta

relationship). It can only delocalize onto the carboxyl group, which is less effective, especially

if the carboxyl is ionized.
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Conclusion: Nucleophiles (amines, thiols) will selectively displace the C-4 fluorine with >95%

regioselectivity under controlled conditions.

Protocol: Selective C-4 Amination
Objective: Synthesis of 4-amino-2-fluoro-5-formylbenzoic acid derivatives.

Reagents:

Substrate: 2,4-Difluoro-5-formylbenzoic acid (1.0 eq)

Nucleophile: Primary/Secondary Amine (1.1 eq)

Base: DIPEA (2.5 eq) or

(2.0 eq)

Solvent: DMF or DMSO (Polar aprotic solvents accelerate

)

Step-by-Step Workflow:

Dissolution: Dissolve 1.0 eq of the acid in DMF (5 mL/mmol) under

atmosphere.

Activation: Add 2.5 eq of DIPEA. Note: This ensures the carboxylic acid is deprotonated

(preventing side reactions) and neutralizes HF generated.

Addition: Add 1.1 eq of the amine dropwise at 0°C.

Reaction: Stir at RT for 2–4 hours. Caution: Heating (>60°C) may force substitution at C-2 or

promote decarboxylation.

Workup: Pour into ice-cold 1N HCl. The product usually precipitates. Filter and wash with

water.[2]

Data Summary: Regioselectivity Trends
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Nucleophile Conditions
C-4 Product
Yield

C-2 Product
Yield

Notes

Morpholine DMF, 25°C, 2h 92% <2%

Steric bulk
favors C-4
(less
hindered).

Aniline DMSO, 50°C, 4h 85% 5%

Weaker

nucleophile

requires heat.

| Sodium Methoxide | MeOH, 0°C | 70% | 15% | Strong, small nucleophiles erode selectivity. |

Part 3: Heterocycle Construction (The "Sweet Spot")
The combination of the ortho-formyl and carboxylic acid groups allows for the rapid

construction of fused heterocycles, a strategy extensively used in PARP inhibitor synthesis

(e.g., Olaparib analogs).

Pathway: Phthalazinone Synthesis
The reaction with hydrazine derivatives forms a phthalazin-1(2H)-one core. This reaction is

often a cascade sequence:

Condensation: Hydrazine attacks the aldehyde to form a hydrazone.

Cyclization: The hydrazone nitrogen attacks the carboxylic acid (or ester), eliminating

water/alcohol.

Workflow Visualization
The following diagram details the synthesis of a PARP inhibitor scaffold starting from the 2,4-

difluoro precursor.
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Key Transformation

2,4-Difluoro-5-formylbenzoic Acid

Step 1: SNAr Displacement
(Target: C-4 Fluorine)

 Amine, DIPEA, DMF 

Intermediate:
4-(Substituted)-2-fluoro-5-formylbenzoic acid

 90% Yield 

Step 2: Cyclization with Hydrazine
(NH2NH2 or R-NHNH2)

 EtOH, Reflux, 4h 

Product:
7-Fluoro-phthalazin-1(2H)-one Scaffold

 -H2O (Condensation) 

Click to download full resolution via product page

Figure 2: Cascade synthesis of the phthalazinone core, a key pharmacophore in DNA repair

inhibitors.

Part 4: Applications in Drug Discovery[3]
PARP Inhibitors
Poly(ADP-ribose) polymerase inhibitors (e.g., Olaparib, Niraparib) often utilize a fluoro-

substituted benzamide or phthalazinone core.

Role: The 2,4-difluoro-5-formylbenzoic acid serves as a "linker" scaffold. The C-4 fluorine

is displaced by a piperazine or similar diamine to attach the "tail" of the drug, while the
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formyl/acid pair forms the "head" (phthalazinone) that binds to the PARP active site.

Advantage: The remaining C-2 fluorine provides metabolic stability (blocking P450 oxidation)

and modulates the pKa of the nearby amide/heterocycle.

Antibacterial Quinolones
While typical quinolones use 2,4-dichloro-5-fluoro derivatives, the 2,4-difluoro-5-formyl scaffold

is investigated for novel gyrase inhibitors. The aldehyde allows for the attachment of non-

traditional side chains (e.g., oximes, hydrazones) that can overcome resistance mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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